Cas no 13221-81-3 (2-METHYLBUTANE-2-D1)

• Product Name: 2-METHYLBUTANE-2-D1
• CAS No: 13221-81-3
• MF: C₅H₁₂
• MW: 73.1549434661865
• CID: 898923
• Update Time: 2026-04-29

2-METHYLBUTANE-2-D1 Chemical and Physical Properties

Names and Identifiers

• 2-METHYLBUTANE-2-D1
• 2-deuterio-2-methyl-butane; 2-methylcyclopent-2-en-1-one; 2-methyl-2-cyclopentene-1-one; 2-methylcyclopent-2-enone; 2-Cyclopenten-1-one,2-meth; 2-Methylbutan-2-d; 2-methyl-cyclopent-2-enone; 2-Methylbutan-2d; 2-Methyl-1-cyclopenten-3-one; methylcyclopentenone; 2-Methyl-2-deutero-butan; 2-methylcyclopentenone; 2-Methylcyclopent-2-en-1-one; 2-Methyl-2-cyclopentene-1-one; 2-Methyl-2-deuterio-butan; 2-Methyl-2-cyclopentenone; 2-Cyclopenten-

Additional information on 2-METHYLBUTANE-2-D1

Comprehensive Guide to 2-METHYLBUTANE-2-D1 (CAS No. 13221-81-3): Properties, Applications, and Industry Insights

2-METHYLBUTANE-2-D1 (CAS No. 13221-81-3), a deuterated derivative of isopentane, is a specialized organic compound gaining traction in research and industrial applications. This isotopic variant, where a hydrogen atom is replaced by deuterium (D1), offers unique physicochemical properties, making it invaluable in fields like NMR spectroscopy, pharmaceutical synthesis, and isotopic labeling studies. Its molecular formula, C₅H₁₁D, and structural specificity (2-methylbutane backbone) cater to precision-driven scientific demands.

The growing interest in deuterated compounds stems from their stability and minimal interference in analytical techniques. Researchers frequently search for "2-METHYLBUTANE-2-D1 uses" or "CAS 13221-81-3 suppliers," reflecting its niche yet expanding market. Unlike conventional solvents, 2-METHYLBUTANE-2-D1 exhibits reduced vibrational frequencies, enhancing signal clarity in FTIR and mass spectrometry. This aligns with the broader trend toward sustainable chemistry and green solvents, as deuterated reagents often minimize waste in catalytic processes.

In pharmaceuticals, isotopic labeling with 2-METHYLBUTANE-2-D1 aids in drug metabolism studies (e.g., "deuterated drug development"), a hot topic given the rise of personalized medicine. Its application extends to organic synthesis, where deuterium incorporation improves reaction selectivity. Recent publications highlight its role in kinetic isotope effect (KIE) experiments, addressing queries like "how does deuterium affect reaction rates?"—a frequent question in academic forums.

From a commercial perspective, CAS 13221-81-3 is available in high purity grades (≥98%), with suppliers emphasizing GMP compliance for lab use. Storage recommendations typically include inert atmospheres to preserve isotopic integrity, a detail often searched alongside "2-METHYLBUTANE-2-D1 handling precautions." The compound’s stability under standard conditions (room temperature storage) further boosts its practicality.

Emerging trends also link 2-METHYLBUTANE-2-D1 to renewable energy research, particularly in deuterated fuel additives for combustion efficiency studies. While not a direct energy source, its isotopic properties help model hydrocarbon behaviors—addressing search queries like "deuterium in clean energy." This interdisciplinary relevance underscores its versatility beyond traditional chemistry.

In summary, 2-METHYLBUTANE-2-D1 (CAS No. 13221-81-3) bridges fundamental science and cutting-edge applications. Its demand is fueled by advancements in analytical chemistry, drug design, and material science, making it a compound to watch in the evolving landscape of deuterated chemicals. For researchers, understanding its properties and sourcing high-quality samples remains pivotal, as reflected in trending search terms and peer-reviewed studies.